Cas no 887897-53-2 (3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea)

• Product Name: 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea
• CAS No: 887897-53-2
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6618767
• PubChem ID: 7136996
• Update Time: 2025-06-29

3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• AKOS024594641
• AB00671797-01
• 887897-53-2
• 1-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-ethoxyphenyl)thiourea
• F0667-0184
• 1-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-(4-ethoxyphenyl)thiourea
• 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea

• Inchi： 1S/C22H25N3O2S/c1-4-27-19-9-7-18(8-10-19)24-22(28)23-12-11-17-13-16-6-5-14(2)15(3)20(16)25-21(17)26/h5-10,13H,4,11-12H2,1-3H3,(H,25,26)(H2,23,24,28)
• InChI Key： CGRZWFNHQSFYMT-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OCC)NCCC1C(NC2C(C)=C(C)C=CC=2C=1)=O

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.5Ų

Additional information on 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea

Professional Introduction to Compound with CAS No. 887897-53-2 and Product Name: 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea

The compound identified by the CAS number 887897-53-2 and the product name 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of great interest for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The core structure of 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea incorporates elements from two distinct scaffolds: the 7,8-dimethyl-2-oxo-1,2-dihydroquinolin ring system and the 4-ethoxyphenyl moiety. These components are known to contribute to the compound's overall biological profile, making it a promising candidate for further investigation.

The thiourea functional group is particularly noteworthy in this context. Thioureas have long been recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the thiourea moiety in 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-ethoxyphenyl)thiourea suggests that this compound may exhibit similar effects. Moreover, the ethyl side chain attached to the thiourea group introduces additional conformational flexibility, which could influence the compound's binding affinity and selectivity towards biological targets.

Recent studies have highlighted the importance of dimethylquinoline derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas due to their ability to interact with multiple biological pathways. The 7,8-dimethyl substitution pattern in the quinoline ring system enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug development. The combination of these features with the 4-Ethoxyphenyl group, which is known for its ability to modulate enzyme activity and receptor binding, further enhances the potential therapeutic applications of this molecule.

The synthesis of 3-2-(7,8-dimethyl-2-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenqinolin] has been a challenging yet rewarding endeavor. Researchers have employed advanced synthetic methodologies to construct the complex core structure while maintaining high yields and purity. Techniques such as multi-step organic synthesis, including cyclization reactions and nucleophilic substitutions, have been crucial in achieving this goal. The successful synthesis of this compound underscores the growing capabilities in synthetic chemistry and highlights the importance of innovative approaches in drug discovery.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The structural features described above suggest that it may possess desirable properties such as high potency, selectivity, and low toxicity. To validate these hypotheses, 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789753 88789